![molecular formula C5H12Cl2N4O B2369200 5-(Aminomethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;dihydrochloride CAS No. 2248356-03-6](/img/structure/B2369200.png)
5-(Aminomethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Aminomethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as ADMA, and it is a derivative of 1,3,4-oxadiazole. ADMA has a unique chemical structure that makes it a promising candidate for various biological and medical applications.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of New Compounds : A series of new N-aminomethylation compounds, including those derived from 5-phenyl-1,3,4-oxadiazole-2-thione, have been synthesized, exploring the conformational isomers of similar compounds and their relative stability and conformational interconversion barriers (Roman et al., 2007).
- Development of Amino-Oxadiazoles : Two novel syntheses of 5-amino-1,2,4-oxadiazoles have been developed, expanding the methods for synthesizing similar compounds (Eloy & Lenaers, 1966).
- Synthesis Variations : A variety of substituted 2-aryl-5-aminomethyl-1,3,4-oxadiazoles have been synthesized, showing the versatility and potential for varied chemical applications of these compounds (Kiss-Szikszai et al., 2001).
Biological and Medicinal Applications
- Antimicrobial Activities : Several derivatives of 1,3,4-oxadiazole, including aminomethyl variants, have shown significant in vitro inhibitory activity against pathogenic bacteria and fungi (Al-Wahaibi et al., 2021).
- Antiviral Properties : Some derivatives of 1,3,4-oxadiazole have been tested for their antiviral activity against HIV-1, demonstrating the potential use of these compounds in antiviral therapies (El-Emam et al., 2004).
- Anti-inflammatory and Antioxidant Activities : A new class of 5-(styrylsulfonylmethyl)-1,3,4-oxadiazol-2-amine derivatives displayed significant antioxidant and anti-inflammatory activities, indicating their potential therapeutic applications (Sravya et al., 2019).
Material Science and Other Applications
- Energetic Material Precursor : A compound similar to 5-(aminomethyl)-1,3,4-oxadiazol-2-amine was synthesized and characterized as a precursor for energetic materials, highlighting its potential use in material science (Zhu et al., 2021).
- Polymer Science Applications : New poly(1,3,4-oxadiazole-imide)s containing dimethylsilane units were developed, showing high thermal stability and potential for use in advanced polymer technologies (Hamciuc et al., 2005).
Properties
IUPAC Name |
5-(aminomethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4O.2ClH/c1-9(2)5-8-7-4(3-6)10-5;;/h3,6H2,1-2H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFZOEVBMFCPVLO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN=C(O1)CN.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12Cl2N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.